Cas no 1159819-10-9 (2-Cyclopentylthiazol-5-amine)

• Product Name: 2-Cyclopentylthiazol-5-amine
• CAS No: 1159819-10-9
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 4820438
• Update Time: 2025-11-06

2-Cyclopentylthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentylthiazol-5-amine

• Inchi： 1S/C8H12N2S/c9-7-5-10-8(11-7)6-3-1-2-4-6/h5-6H,1-4,9H2
• InChI Key： SIPZALTZOZTHLA-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2

Additional information on 2-Cyclopentylthiazol-5-amine

Market Research and Analysis Report on 2-Cyclopentylthiazol-5-amine (CAS No. 1159819-10-9)

The compound 2-Cyclopentylthiazol-5-amine, identified by the CAS number 1159819-10-9, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery and development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 2-Cyclopentylthiazol-5-amine in various biological systems, particularly its activity as a potential lead compound in the development of novel therapeutic agents. Its thiazole ring structure, combined with the cyclopentyl substituent, confers unique electronic and steric properties that make it a promising candidate for targeting specific biological pathways.

Market demand for this compound is driven by its application in preclinical research, where it serves as a valuable tool for studying receptor interactions and enzyme inhibition. Additionally, its synthesis and characterization have been optimized through advanced chemical methodologies, ensuring high purity and scalability for industrial applications.

Global suppliers of 2-Cyclopentylthiazol-5-amine are increasingly focusing on meeting the growing demand from academic institutions, pharmaceutical companies, and research organizations. The competitive landscape is characterized by a mix of established chemical manufacturers and emerging specialty providers, each offering varying levels of customization and technical support.

In terms of future directions, ongoing research is exploring the potential of this compound in treating neurodegenerative diseases, inflammation, and cancer. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials, further solidifying its position in the pharmaceutical market.

In conclusion, 2-Cyclopentylthiazol-5-amine represents a significant advancement in the field of medicinal chemistry. Its versatile chemical structure, coupled with emerging therapeutic applications, positions it as a key player in the development of next-generation drugs. As research progresses and market demand continues to grow, this compound is poised to make a substantial impact on both scientific innovation and commercial success.